Cas no 1337148-69-2 (tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate)

Tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 3,5-difluoro-2-hydroxyphenyl moiety contributes to its utility in constructing complex bioactive molecules, particularly in medicinal chemistry applications. The compound's well-defined reactivity profile and compatibility with standard synthetic protocols make it a valuable building block for the development of fluorinated drug candidates. Its crystalline nature often allows for straightforward purification, ensuring high purity for downstream applications.

tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate structure

1337148-69-2 structure

Product name:tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate

CAS No:1337148-69-2

MF:C₁₃H₁₈F₂N₂O₃

MW:288.290430545807

CID:6111936

PubChem ID:165684683

tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate
- EN300-1891597
- 1337148-69-2
- tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate
- Inchi： 1S/C13H18F2N2O3/c1-13(2,3)20-12(19)17-6-10(16)8-4-7(14)5-9(15)11(8)18/h4-5,10,18H,6,16H2,1-3H3,(H,17,19)
- InChI Key： PRTJCEIUEZDGEF-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(=C1O)C(CNC(=O)OC(C)(C)C)N)F

Computed Properties

Exact Mass: 288.12854876g/mol
Monoisotopic Mass: 288.12854876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 84.6Å²

tert-butyl N-2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethylcarbamate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1891597-0.05g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	0.05g	$1020.0	2023-09-18
Enamine	EN300-1891597-0.1g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	0.1g	$1068.0	2023-09-18
Enamine	EN300-1891597-2.5g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	2.5g	$2379.0	2023-09-18
Enamine	EN300-1891597-10.0g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	10g	$5221.0	2023-06-01
Enamine	EN300-1891597-1g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	1g	$1214.0	2023-09-18
Enamine	EN300-1891597-0.25g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	0.25g	$1117.0	2023-09-18
Enamine	EN300-1891597-5.0g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	5g	$3520.0	2023-06-01
Enamine	EN300-1891597-5g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	5g	$3520.0	2023-09-18
Enamine	EN300-1891597-0.5g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	0.5g	$1165.0	2023-09-18
Enamine	EN300-1891597-1.0g	tert-butyl N-[2-amino-2-(3,5-difluoro-2-hydroxyphenyl)ethyl]carbamate	1337148-69-2	1g	$1214.0	2023-06-01